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Compound Name: BARIUM BROMIDE DIHYDRATE

Cat. No.: B7799411

Get Quote

This guide provides an in-depth analysis of the solubility characteristics of barium bromide
dihydrate (BaBr₂·2H₂O), a compound of significant interest in various chemical,

pharmaceutical, and material science applications. From its use as a precursor in the synthesis

of other bromide compounds to its historical role in the fractional crystallization of radium, a

thorough understanding of its behavior in different solvent systems is critical for researchers,

scientists, and drug development professionals.[1] This document moves beyond simple data

presentation to explore the underlying thermodynamic principles and provide actionable

experimental protocols.

Physicochemical Properties of Barium Bromide
Dihydrate
Barium bromide dihydrate is the hydrated form of the inorganic salt barium bromide. It

presents as a white, crystalline solid that is deliquescent, meaning it readily absorbs moisture

from the atmosphere.[1][2] The dihydrate form loses its water of crystallization upon heating to

120°C to yield the anhydrous salt.[1][2]
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Key Identifiers and Properties:

Chemical Formula: BaBr₂·2H₂O

Molar Mass: 333.17 g/mol

Appearance: White crystalline powder or solid[3]

Density: 3.58 g/cm³[2]

Aqueous Solubility Profile
Barium bromide is well-known for being highly soluble in water, a characteristic driven by the

strong ion-dipole interactions between the barium (Ba²⁺) and bromide (Br⁻) ions and the polar

water molecules.[1][2][3] The dissolution process involves the dissociation of the ionic lattice

and the subsequent hydration of the constituent ions.
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Caption: Dissolution and hydration of barium bromide dihydrate in water.

Temperature Dependence of Aqueous Solubility
For most ionic salts, solubility in water increases with temperature. However, the available

quantitative data for barium bromide shows some inconsistencies, which may be attributed to
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differences between the anhydrous and dihydrate forms or varied experimental conditions. It is

crucial for researchers to verify the specific form of the salt being used.

The following table summarizes the reported solubility data. Due to the conflicting nature of the

data points, a reliable solubility curve cannot be generated without a more comprehensive

dataset.

Temperature (°C) Solubility (g / 100 mL H₂O) Form Reported

0 92.2 Anhydrous[1][2]

20 57 Unspecified[4]

Note: The decrease in solubility from 0°C to 20°C is atypical and highlights the need for careful

experimental verification.

Solubility in Organic Solvents
The solubility of barium bromide, an ionic compound, is markedly different in less polar organic

solvents compared to water. This behavior is a direct consequence of the "like dissolves like"

principle, where polar solutes show poor solubility in non-polar or weakly polar solvents.

The table below provides a comparative summary of the solubility of anhydrous barium

bromide (BaBr₂) in various organic solvents. Quantitative data, where available, demonstrates

a general trend of low solubility that, in some cases, decreases with increasing temperature.

This negative temperature dependence can occur when the enthalpy of solution is exothermic

and the entropy change is small.
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Solvent Formula
Solubility (g /
100 g Solvent)

Temperature
(°C)

Classification

Alcohols

Methanol CH₃OH - - Soluble[3]

Absolute Ethanol C₂H₅OH 5.88 0
Sparingly

Soluble[5]

4.13 20
Sparingly

Soluble[5]

2.43 40
Sparingly

Soluble[5]

1.25 70
Sparingly

Soluble[5]

Ketones

Acetone C₃H₆O 0.0287 0 Insoluble[5]

0.0262 20 Insoluble[5]

0.0246 50 Insoluble[5]

Ethers

Diethyl Ether (C₂H₅)₂O No data available -

Practically

Insoluble

(Predicted)

Esters

Ethyl Acetate C₄H₈O₂ - - Insoluble[5]

The Theoretical Basis of Solubility
The dissolution of an ionic salt like barium bromide is governed by a thermodynamic balance

between two key energetic factors: the lattice energy of the solid salt and the

hydration/solvation enthalpy of its constituent ions.
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Lattice Energy: This is the energy required to break apart one mole of the ionic crystal lattice

into its gaseous ions (an endothermic process). For BaBr₂, the lattice energy is

approximately -1937 to -1985 kJ/mol.

Hydration Enthalpy: This is the energy released when the gaseous ions are surrounded and

stabilized by solvent molecules (an exothermic process). For the ions of BaBr₂, the hydration

enthalpy for Ba²⁺ is -1360 kJ/mol.

For a substance to dissolve, the energy released during hydration must be comparable to, or

greater than, the energy required to overcome the lattice energy. The strong polarity and

hydrogen-bonding capability of water lead to a high hydration enthalpy for Ba²⁺ and Br⁻ ions,

enabling it to overcome the substantial lattice energy of barium bromide and resulting in high

aqueous solubility. Conversely, the weaker interactions with less polar organic solvents result in

a low solvation enthalpy, insufficient to break the crystal lattice, leading to poor solubility.

Thermodynamics of Dissolution
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Caption: Energy changes involved in the dissolution of barium bromide.

Experimental Protocol: Determination of Aqueous
Solubility
To ensure scientific integrity, solubility data must be determined through robust and

reproducible experimental methods. The following protocol, based on the OECD Test Guideline

105 "Flask Method," provides a reliable system for determining the solubility of barium
bromide dihydrate in water as a function of temperature.
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Materials and Equipment
Barium Bromide Dihydrate (analytical grade)

Deionized Water

Constant temperature water bath with shaker

Analytical balance (±0.1 mg)

Calibrated thermometer

Glass flasks with stoppers

Syringes and sub-micron filters (e.g., 0.22 µm PTFE)

Drying oven

Analytical instrumentation for barium quantification (e.g., ICP-MS, Atomic Absorption

Spectroscopy)

Step-by-Step Methodology
Preliminary Test: Estimate the approximate solubility to determine the appropriate sample

mass for the definitive test. Add an excess of BaBr₂·2H₂O to a flask with a known volume of

deionized water. Shake at the desired temperature for 24 hours and analyze the

concentration of the saturated solution.

Sample Preparation: Based on the preliminary test, add a mass of BaBr₂·2H₂O that is at

least five times the expected solubility to several flasks.

Equilibration: Add a precise volume of deionized water to each flask. Place the flasks in the

shaker water bath set to the desired temperature (e.g., 20°C, 30°C, 40°C). Allow the flasks to

equilibrate for at least 48 hours to ensure saturation is reached. The system is considered at

equilibrium when concentrations from samples taken at 24-hour intervals are identical within

the precision of the analytical method.
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Sample Collection: Once equilibrium is achieved, stop the shaker and allow the undissolved

solid to settle for at least 24 hours at the constant test temperature. Carefully draw a sample

from the clear supernatant using a syringe. Immediately attach a sub-micron filter and

discard the first portion to saturate the filter material. Collect the filtrate for analysis.

Analysis: Determine the concentration of barium in the filtrate using a validated analytical

method. Calculate the mass of BaBr₂·2H₂O corresponding to the measured barium

concentration.

Data Reporting: Report the solubility in grams of BaBr₂·2H₂O per 100 mL of water at the

specified temperature. Repeat the entire procedure for each desired temperature point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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